Cas no 109856-87-3 (1,3-Benzodioxole-5-ethanol,7-methoxy-)
109856-87-3 structure
Product Name:1,3-Benzodioxole-5-ethanol,7-methoxy-
CAS No:109856-87-3
MF:C10H12O4
MW:196.199883460999
CID:128584
PubChem ID:13923408
Update Time:2025-04-18
1,3-Benzodioxole-5-ethanol,7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-ethanol,7-methoxy-
- 2-(7-methoxy-1,3-benzodioxol-5-yl)ethanol
- 2-(7-METHOXY-BENZO[1,3]DIOXOL-5-YL)-ETHANOL
- 1,3-Benzodioxole-5-ethanol,7-methoxy
- 2-(3-methoxy-4,5-methylenedioxyphenyl)ethanol
- 2-(3-methoxy-4,5-methylenedioxyphenyl)ethyl alcohol
- SCHEMBL6667574
- 2-(7-Methoxy-2H-1,3-benzodioxol-5-yl)ethan-1-ol
- DTXSID00552534
- AKOS006326854
- LRCQKAQXJNAXGK-UHFFFAOYSA-N
- 109856-87-3
-
- Inchi: 1S/C10H12O4/c1-12-8-4-7(2-3-11)5-9-10(8)14-6-13-9/h4-5,11H,2-3,6H2,1H3
- InChI Key: LRCQKAQXJNAXGK-UHFFFAOYSA-N
- SMILES: O1COC2C(=CC(=CC1=2)CCO)OC
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.92000
- LogP: 0.95870
1,3-Benzodioxole-5-ethanol,7-methoxy- Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Benzodioxole-5-ethanol,7-methoxy- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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